Cas no 33666-90-9 (Hexanoic acid, 2-iodo-, ethyl ester)
33666-90-9 structure
Product Name:Hexanoic acid, 2-iodo-, ethyl ester
CAS No:33666-90-9
MF:C8H15IO2
MW:270.107975244522
CID:292704
PubChem ID:11097594
Update Time:2025-04-19
Hexanoic acid, 2-iodo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2-iodo-, ethyl ester
- ethyl 2-iodohexanoate
- SCHEMBL6817900
- DTXSID60455158
- 33666-90-9
- 2-iodo-hexanoic acid ethyl ester
-
- Inchi： 1S/C8H15IO2/c1-3-5-6-7(9)8(10)11-4-2/h7H,3-6H2,1-2H3
- InChI Key： WZQDKMOIDWGJST-UHFFFAOYSA-N
- SMILES： IC(C(=O)OCC)CCCC
Computed Properties
- Exact Mass: 270.01125
- Monoisotopic Mass: 270.01168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Hexanoic acid, 2-iodo-, ethyl ester Related Literature
-
1. NotesEric Cocker,Wesley Cocker,F. C. Cooper,M. W. Partridge,D. A. Forss,W. Freund,E. R. Stove,N. H. E. Ahlers,S. P. Ligthelm,D. E. White,L. S. Zampatti,A. G. Brook,J. K. Dawson,M. W. Lister,A. D. Campbell,D. R. D. Shaw,A. B. Densham,D. J. Langston,A. J. Simpson,N. B. Chapman,J. F. A. Williams,F. Bell,E. P. Taylor,F. Brown,W. K. R. Musgrave,R. F. Bird,E. E. Turner,B. Hamilton,W. O. Kermack,G. G. Allan,Duncan Maclean,G. T. Newbold,G. E. Watts J. Chem. Soc. 1952 5035
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